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Compound of Interest

Compound Name: BI-0115

Cat. No.: B10821675 Get Quote

BI-0115 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use and stability of BI-0115, a selective inhibitor of the

Lectin-like oxidized LDL receptor 1 (LOX-1).

Frequently Asked Questions (FAQs)
Q1: What is BI-0115 and what is its primary application?

BI-0115 is a highly selective, small-molecule inhibitor of the Lectin-like oxidized LDL receptor 1

(LOX-1).[1][2][3] It functions by stabilizing an inactive tetrameric state of the LOX-1 receptor,

which in turn blocks the cellular uptake of oxidized low-density lipoprotein (oxLDL).[4][5][6] Its

primary application is as an in vitro research tool for studying LOX-1-mediated signaling

pathways.[1][2]

Q2: What is the known stability of BI-0115?

The stability of BI-0115 has been characterized in several contexts. Its stability in human, rat,

and mouse liver microsomes is not optimal, which suggests metabolic degradation in these

systems.[1][2] For storage, suppliers recommend specific conditions to maintain its integrity

over time.

Q3: How should I store BI-0115 and its stock solutions?
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Proper storage is critical to prevent the degradation of BI-0115. For long-term storage of the

solid compound, a temperature of -20°C is recommended.[7] Stock solutions, typically

prepared in DMSO, should be stored at -80°C for up to 6 months, or at -20°C for up to 1 month.

[3]

Q4: I am seeing variable results in my cell-based assays. Could BI-0115 degradation be a

factor?

Yes, variability in experimental results can be a consequence of BI-0115 degradation. Given its

suboptimal stability in liver microsomes, it is plausible that the compound may also be unstable

in certain cell culture conditions over extended incubation periods. To mitigate this, it is

advisable to prepare fresh dilutions from a properly stored stock solution for each experiment

and minimize the duration of exposure where possible.
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Issue Potential Cause Recommended Solution

Loss of inhibitory activity in

experiments.

Degradation of BI-0115 due to

improper storage or handling.

1. Ensure the solid compound

and stock solutions are stored

at the recommended

temperatures (-20°C for solid,

-80°C for long-term stock). 2.

Prepare fresh working

solutions from the stock for

each experiment. 3. Avoid

repeated freeze-thaw cycles of

the stock solution.

Inconsistent results in

metabolic studies.

Known metabolic instability of

BI-0115.

1. Be aware that BI-0115 has

limited stability in liver

microsomes.[1][2] 2. For in

vitro metabolic assays,

consider shorter incubation

times. 3. Include appropriate

controls to monitor the

compound's stability over the

course of the experiment.

Precipitation of the compound

in aqueous media.
Low aqueous solubility.

1. BI-0115 has moderate

solubility at pH 7.[1][2] 2.

Ensure the final concentration

of the solvent (e.g., DMSO) in

your assay is low and does not

affect the experimental system.

3. Visually inspect for any

precipitation after adding BI-

0115 to your aqueous buffer or

media.

Quantitative Stability and Storage Data
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Parameter Value / Condition Source

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month.
[3]

Short-term Storage (Solid) 0 - 4°C for days to weeks. [7]

Long-term Storage (Solid) -20°C for months to years. [7]

Shipping Condition

Shipped at ambient

temperature as a non-

hazardous chemical.

[7]

Microsomal Stability
Not optimal in human, rat, and

mouse liver microsomes.
[1][2]

Experimental Protocols
Protocol for Preparation of BI-0115 Stock Solution

To minimize degradation, it is crucial to follow a standardized protocol for the preparation and

storage of BI-0115 stock solutions.

Reconstitution: BI-0115 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a

stock solution.[3][8] For example, to prepare a 10 mM stock solution, dissolve the

appropriate mass of BI-0115 in the calculated volume of DMSO.

Vortexing: Ensure the compound is fully dissolved by vortexing the solution thoroughly.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the

stock solution into smaller, single-use volumes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months).[3]

Visualizations
Caption: Mechanism of BI-0115 action on the LOX-1 receptor.
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Recommended BI-0115 Handling Workflow

Start

Receive Solid BI-0115

Store at -20°C (Long-term)

Prepare Stock Solution in DMSO

Aliquot into Single-Use Tubes

Store Aliquots at -80°C

Prepare Fresh Working Solution

Use in Experiment

End

Click to download full resolution via product page

Caption: Recommended workflow for handling BI-0115 to prevent degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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